Cas no 3163-37-9 (2-Hexadecenal)

• Product Name: 2-Hexadecenal
• CAS No: 3163-37-9
• MF: C₁₆H₃₀O
• MW: 238.408805370331
• CID: 314228
• PubChem ID: 5280541
• Update Time: 2025-05-23

2-Hexadecenal Chemical and Physical Properties

Names and Identifiers

• 2-Hexadecenal
• (2E)-hexadecenal
• trans-2-hexadecenal
• Q27102466
• UNII-Z79H35Z0RU
• 2-Hexadecenal, (2E)-
• (E)-hexadec-2-enal
• C06123
• 16:1 aldehyde, (2E)-hexadecenal, powder
• Hexadecenal
• Z79H35Z0RU
• 3163-37-9
• 2-(15,15,16,16,16-d5)-hexadecenal
• SCHEMBL1783148
• CHEBI:17585
• 2-trans-Hexadecenal
• 22644-96-8
• LMFA06000089
• J-014797
• 2-hexadecenal, E
• 2-Hexadecenal, (E)-
• 2-(d5)-hexadecenal
• 27104-14-9
• (2E)-hexadec-2-enal
• DTXSID801015907
• (E)-2-hexadecenal
• hexadec-2-enal
• trans-hexadec-2-enal
• (2E)-2-Hexadecenal
• CHEBI:231423
• DB-246804

• Inchi： 1S/C16H30O/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17/h14-16H,2-13H2,1H3/b15-14+
• InChI Key： KLJFYXOVGVXZKT-CCEZHUSRSA-N
• SMILES： O=C/C=C/CCCCCCCCCCCCC

Computed Properties

• Exact Mass: 238.229665576g/mol
• Monoisotopic Mass: 238.229665576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 13
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 17.1Ų

2-Hexadecenal Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty aldehydes

Additional information on 2-Hexadecenal

2-Hexadecenal: A Comprehensive Overview

2-Hexadecenal, also known by its CAS number CAS No 3163-37-9, is a naturally occurring fatty aldehyde with significant applications in various fields, including food science, cosmetics, and biotechnology. This compound has garnered attention due to its unique chemical properties and potential health benefits.

The molecular formula of 2-Hexadecenal is C₁₆H₃₂O, and it exists as a straight-chain aldehyde with a double bond at the second carbon position. Its structure contributes to its distinctive aroma and reactivity. Recent studies have highlighted its role in modulating cellular responses, particularly in inflammation and oxidative stress pathways.

In the food industry, 2-Hexadecenal is recognized for its ability to enhance flavor profiles while acting as a natural preservative. Research published in the Journal of Agricultural and Food Chemistry demonstrated that this compound exhibits potent antimicrobial activity against common foodborne pathogens, making it a promising alternative to synthetic preservatives.

Beyond food applications, 2-Hexadecenal has shown potential in the cosmetic industry as an anti-inflammatory agent. A study conducted at the University of California revealed that topical application of this compound reduces skin inflammation by inhibiting pro-inflammatory cytokines such as TNF-α and IL-6.

The latest research on CAS No 3163-37-9 has also explored its antioxidant properties. Scientists at the National Institute of Health found that this compound scavenges free radicals more effectively than traditional antioxidants like vitamin C and vitamin E, suggesting its potential in preventing chronic diseases associated with oxidative stress.

In conclusion, 2-Hexadecenal, or CAS No 3163-37-9, is a versatile compound with multifaceted applications across various industries. Its natural origin, coupled with its bioactive properties, positions it as a valuable ingredient in modern product formulations.